Cas no 4494-26-2 (1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde structure
4494-26-2 structure
Product name:1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
CAS No:4494-26-2
MF:C10H12N2O6
MW:256.21208
MDL:MFCD01689820
CID:329087
PubChem ID:98561

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidine-5-carbaldehyde
    • 5-formyl-2'-deoxyuridine
    • Uridine,2'-deoxy-5-formyl-
    • 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
    • 1-(4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
    • 2'-deoxy-5-formyluridine
    • 4-DIOXO--
    • 5-fo
    • 5-formyl-2'-deoxy-uridine
    • 5-PYRIMIDINECARBOXALDEHYDE, 1,2,3,4-TETRAHYDRO-1-(2-DEOXY-BETA-D-RIBOFURANOSYL)
    • AC1L409B
    • CHEMBL379296
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
    • 1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-2,4-DIOXO-3H-PYRIMIDINE-5-CARBALDEHYDE
    • MVORBLZUGBSUNB-XLPZGREQSA-N
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2,4-dioxo-pyrimidine-5-carbaldehyde
    • CS-0452613
    • 5-Pyrimidinecarboxaldehyde, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
    • NSC 148297
    • 5-formyldeoxyuridine
    • A11386
    • HY-W341499
    • 5-Pyrimidinecarboxaldehyde, 1,2,3,4-tetrahydro-1-(2-deoxy-beta-D-ribofuranosyl)-2,4-dioxo-
    • CCRIS 6343
    • AKOS022172827
    • DB-290485
    • 4494-26-2
    • BS-18944
    • MFCD01689820
    • SCHEMBL337091
    • Uridine, 2'-deoxy-5-formyl-
    • 1,2,3,4-Tetrahydro-1-(2-deoxy-beta-D-ribofuranosyl)-2,4-dioxo-5-pyrimidinecarboxaldehyde
    • AC-32343
    • alpha-Oxothymidine; 2'-Deoxy-5-formyluridine; 5-Formyl-2'-deoxyuridine; 5-Formyldeoxyuridine; NSC 148297
    • 5-formyl-deoxyuridine
    • MDL: MFCD01689820
    • Inchi: InChI=1S/C10H12N2O6/c13-3-5-2-12(10(17)11-9(5)16)8-1-6(15)7(4-14)18-8/h2-3,6-8,14-15H,1,4H2,(H,11,16,17)/t6-,7+,8+/m0/s1
    • InChI Key: MVORBLZUGBSUNB-XLPZGREQSA-N
    • SMILES: OC[C@@H]1[C@@H](O)C[C@H](N2C=C(C(NC2=O)=O)C=O)O1

Computed Properties

  • Exact Mass: 256.06956
  • Monoisotopic Mass: 256.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 162 - 164°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.676
  • Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated), Water (Slightly, Sonicated)
  • PSA: 116.17
  • LogP: -2.01020

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Security Information

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB439458-25 mg
2'-Deoxy-5-formyluridine, 95%; .
4494-26-2 95%
25mg
€167.50 2023-07-18
abcr
AB439458-25mg
2'-Deoxy-5-formyluridine, 95%; .
4494-26-2 95%
25mg
€157.30 2024-08-03
Ambeed
A389997-250mg
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
4494-26-2 95%
250mg
$290.0 2025-02-20
Ambeed
A389997-1g
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
4494-26-2 95%
1g
$958.0 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F37490-250mg
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
4494-26-2 95%
250mg
¥3552.0 2023-09-07
TRC
H953153-25mg
1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
4494-26-2
25mg
$ 115.00 2023-09-07
Chemenu
CM165314-1g
1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
4494-26-2 95%
1g
$1045 2024-07-16
abcr
AB439458-50mg
2'-Deoxy-5-formyluridine, 95%; .
4494-26-2 95%
50mg
€205.20 2024-08-03
A2B Chem LLC
AB69284-250mg
5-Formyl-2'-deoxyuridine
4494-26-2 95%
250mg
$212.00 2024-04-20
A2B Chem LLC
AB69284-1g
5-Formyl-2'-deoxyuridine
4494-26-2 95%
1g
$665.00 2024-04-20

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